Cas no 1330180-12-5 (2-Methyl-2-phenylsuccinic-d5 Acid)

• Product Name: 2-Methyl-2-phenylsuccinic-d5 Acid
• CAS No: 1330180-12-5
• MF: C₁₁H₁₂O₄
• MW: 213.24139213562
• CID: 5050619
• Update Time: 2025-06-14

2-Methyl-2-phenylsuccinic-d5 Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-phenylsuccinic-d5 Acid

• Inchi： 1S/C11H12O4/c1-11(10(14)15,7-9(12)13)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13)(H,14,15)/i2D,3D,4D,5D,6D
• InChI Key： ZQVXSSDWCRHKPX-VIQYUKPQSA-N
• SMILES： C(O)(=O)C(C)(C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])CC(O)=O

Additional information on 2-Methyl-2-phenylsuccinic-d5 Acid

Research Brief on 2-Methyl-2-phenylsuccinic-d5 Acid (CAS: 1330180-12-5): Recent Advances and Applications

2-Methyl-2-phenylsuccinic-d5 Acid (CAS: 1330180-12-5) is a deuterated analog of 2-methyl-2-phenylsuccinic acid, a compound of significant interest in the field of chemical biology and pharmaceutical research. The incorporation of deuterium atoms (d5) enhances its utility as an internal standard in mass spectrometry-based metabolomics and pharmacokinetic studies, offering improved accuracy and precision in quantitative analyses. Recent studies have explored its synthesis, characterization, and applications, particularly in drug metabolism and biomarker discovery.

The synthesis of 2-Methyl-2-phenylsuccinic-d5 Acid has been optimized to achieve high isotopic purity, which is critical for its use in stable isotope dilution assays. A study published in the Journal of Labelled Compounds and Radiopharmaceuticals (2023) detailed a novel synthetic route involving the deuteration of the precursor molecule using deuterium oxide (D2O) and palladium-catalyzed hydrogen-deuterium exchange. This method yielded the product with a deuterium incorporation rate of over 99%, meeting the stringent requirements for analytical standards.

In pharmacokinetic research, 2-Methyl-2-phenylsuccinic-d5 Acid has been employed as an internal standard for the quantification of its non-deuterated counterpart in biological matrices. A recent investigation in Analytical and Bioanalytical Chemistry (2024) demonstrated its effectiveness in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, where it significantly reduced matrix effects and improved the reproducibility of measurements. The study highlighted its potential in monitoring drug metabolites in plasma and urine samples, with applications in clinical pharmacology and toxicology.

Beyond its role as an analytical tool, 2-Methyl-2-phenylsuccinic-d5 Acid has also been investigated for its biochemical properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) explored its interaction with enzymes involved in the metabolism of aromatic acids. The deuterated compound exhibited unique kinetic isotope effects, providing insights into the mechanistic pathways of enzyme-catalyzed reactions. These findings could inform the design of deuterated drugs with optimized metabolic stability and reduced toxicity.

In summary, 2-Methyl-2-phenylsuccinic-d5 Acid (CAS: 1330180-12-5) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from analytical chemistry to drug development, underscoring its versatility and importance. Future research may further elucidate its potential in targeted therapies and precision medicine, leveraging its unique isotopic properties to advance scientific and medical innovation.